Cas no 2138222-09-8 (Ethyl 4-amino-4-(5-bromopyrimidin-2-yl)piperidine-1-carboxylate)

• Product Name: Ethyl 4-amino-4-(5-bromopyrimidin-2-yl)piperidine-1-carboxylate
• CAS No: 2138222-09-8
• MF: C₁₂H₁₇BrN₄O₂
• MW: 329.192981481552
• CID: 5951383
• PubChem ID: 165458569
• Update Time: 2025-06-13

Ethyl 4-amino-4-(5-bromopyrimidin-2-yl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-739729
• ethyl 4-amino-4-(5-bromopyrimidin-2-yl)piperidine-1-carboxylate
• 2138222-09-8
• Ethyl 4-amino-4-(5-bromopyrimidin-2-yl)piperidine-1-carboxylate

• Inchi： 1S/C12H17BrN4O2/c1-2-19-11(18)17-5-3-12(14,4-6-17)10-15-7-9(13)8-16-10/h7-8H,2-6,14H2,1H3
• InChI Key： VRAKCDTZOMNWSP-UHFFFAOYSA-N
• SMILES： BrC1C=NC(C2(CCN(C(=O)OCC)CC2)N)=NC=1

Computed Properties

• Exact Mass: 328.05349g/mol
• Monoisotopic Mass: 328.05349g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 81.3Ų

Additional information on Ethyl 4-amino-4-(5-bromopyrimidin-2-yl)piperidine-1-carboxylate

Research Briefing on Ethyl 4-amino-4-(5-bromopyrimidin-2-yl)piperidine-1-carboxylate (CAS: 2138222-09-8)

Ethyl 4-amino-4-(5-bromopyrimidin-2-yl)piperidine-1-carboxylate (CAS: 2138222-09-8) is a novel chemical compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique piperidine-carboxylate and bromopyrimidine moieties, has shown promising potential as a key intermediate in the synthesis of biologically active molecules, particularly in the development of kinase inhibitors and other therapeutic agents targeting various diseases, including cancer and inflammatory disorders.

Recent studies have focused on the synthetic pathways and pharmacological properties of Ethyl 4-amino-4-(5-bromopyrimidin-2-yl)piperidine-1-carboxylate. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility as a versatile building block for the construction of complex heterocyclic scaffolds. The bromopyrimidine group, in particular, serves as a reactive site for further functionalization, enabling the introduction of diverse substituents that can modulate the compound's biological activity. Researchers have successfully employed palladium-catalyzed cross-coupling reactions to derivatize this compound, yielding a library of analogs with enhanced binding affinity to specific kinase targets.

In addition to its synthetic applications, Ethyl 4-amino-4-(5-bromopyrimidin-2-yl)piperidine-1-carboxylate has been investigated for its direct biological effects. Preliminary in vitro assays revealed that certain derivatives of this compound exhibit potent inhibitory activity against protein kinases such as JAK2 and EGFR, which are critical targets in oncology. Molecular docking studies suggest that the piperidine-carboxylate moiety plays a crucial role in stabilizing interactions with the ATP-binding sites of these kinases, while the bromopyrimidine group contributes to selectivity and potency.

The pharmacokinetic profile of Ethyl 4-amino-4-(5-bromopyrimidin-2-yl)piperidine-1-carboxylate and its derivatives has also been a subject of recent research. A study in Drug Metabolism and Disposition (2024) reported favorable metabolic stability and moderate oral bioavailability for several analogs, making them suitable candidates for further preclinical development. However, challenges such as off-target effects and potential toxicity require careful optimization of the chemical structure to improve therapeutic indices.

Looking ahead, the exploration of Ethyl 4-amino-4-(5-bromopyrimidin-2-yl)piperidine-1-carboxylate is expected to expand into new therapeutic areas. Researchers are currently investigating its potential in modulating immune responses and combating drug-resistant infections. The compound's versatility and the growing body of evidence supporting its biological relevance underscore its importance as a valuable tool in drug discovery and chemical biology.